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Compound of Interest

Compound Name: (+)-SHIN1

Cat. No.: B610824 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of (+)-SHIN1, a potent inhibitor of human

serine hydroxymethyltransferase 1 and 2 (SHMT1/2). Adherence to these procedures is critical

to protect both laboratory personnel and the environment.

Immediate Safety and Hazard Information
According to its Safety Data Sheet (SDS), (+)-SHIN1 is classified as harmful if swallowed and

very toxic to aquatic life with long-lasting effects[1]. Therefore, preventing its release into the

environment is a primary concern during disposal[1].

Key Hazard Statements:

H302: Harmful if swallowed[1].

H410: Very toxic to aquatic life with long lasting effects[1].

Key Precautionary Statements:

P264: Wash skin thoroughly after handling[1].

P270: Do not eat, drink or smoke when using this product[1].

P273: Avoid release to the environment[1].
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P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell[1].

P330: Rinse mouth[1].

P391: Collect spillage[1].

P501: Dispose of contents/container to an approved waste disposal plant[1].

Quantitative Data Summary
The following table summarizes key quantitative data for (+)-SHIN1, also known as RZ-2994.

Property Value Source

Molecular Formula C24H24N4O2 [1][2][3]

Molecular Weight 400.47 g/mol [2][3][4][5]

CAS Number 2443966-90-1 [2]

Appearance White to off-white solid [2][3]

Purity 99.37% [2]

IC50 (SHMT1) 5 nM [3][4][5][6]

IC50 (SHMT2) 13 nM [3][4][5][6]

Solubility in DMSO ≥ 100 mg/mL (249.71 mM) [2]

Step-by-Step Disposal Protocol
The primary directive for the disposal of (+)-SHIN1 is to avoid environmental release and to

dispose of the chemical waste through an approved waste disposal plant[1].

Experimental Protocol for Waste Handling and Disposal:

Segregation of Waste:
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All solid waste contaminated with (+)-SHIN1 (e.g., gloves, pipette tips, weighing paper)

must be collected in a dedicated, clearly labeled hazardous waste container.

Liquid waste containing (+)-SHIN1 (e.g., unused solutions, contaminated solvents) must

be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not

mix with other waste streams unless compatibility is confirmed.

Container Labeling:

Label all waste containers with "Hazardous Waste," the full chemical name "(+)-SHIN1,"

and the relevant hazard symbols (e.g., harmful, environmentally hazardous).

Storage of Waste:

Store waste containers in a designated, secure area away from incompatible materials.

The SDS for SHIN1 indicates incompatibility with strong acids/alkalis and strong

oxidizing/reducing agents[1].

Keep containers tightly sealed in a cool, well-ventilated area[1].

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the collection and disposal of the (+)-
SHIN1 waste.

Provide the waste contractor with the Safety Data Sheet (SDS) for (+)-SHIN1 to ensure

they have all the necessary information for safe handling and disposal.

Spill Management:

In the event of a spill, collect the spillage to prevent it from entering drains or

waterways[1].

Follow your laboratory's established spill cleanup procedures for hazardous materials.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of (+)-SHIN1.

Figure 1: (+)-SHIN1 Disposal Workflow
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Caption: Figure 1: (+)-SHIN1 Disposal Workflow.
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(+)-SHIN1 is an inhibitor of the enzymes SHMT1 and SHMT2, which are crucial for one-carbon

metabolism. This pathway is essential for the synthesis of nucleotides (purines and

thymidylate) and amino acids[3][4][7][8]. By inhibiting these enzymes, (+)-SHIN1 disrupts these

critical cellular processes, leading to its anti-proliferative effects, particularly in certain cancer

cells[3][4][8][9]. Understanding this mechanism of action underscores the compound's

biological potency and the importance of preventing its release into the environment where it

could impact aquatic life.

Figure 2: Simplified SHMT Signaling Pathway Inhibition
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Caption: Figure 2: Simplified SHMT Signaling Pathway Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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